Cas no 61996-29-0 (1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate)

• Product Name: 1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate
• CAS No: 61996-29-0
• MF: C₆H₅F₅O₃
• MW: 220.094119787216
• CID: 461274
• PubChem ID: 71390788
• Update Time: 2025-04-19

1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobuten-1-ol, 2,3,3,4,4-pentafluoro-, acetate
• acetic acid,2,3,3,4,4-pentafluorocyclobuten-1-ol
• DTXSID20812687
• Acetic acid--2,3,3,4,4-pentafluorocyclobut-1-en-1-ol (1/1)
• 61996-29-0

• Inchi： 1S/C4HF5O.C2H4O2/c5-1-2(10)4(8,9)3(1,6)7;1-2(3)4/h10H;1H3,(H,3,4)
• InChI Key： ZMAUEEYNPFJUGZ-UHFFFAOYSA-N
• SMILES： FC1(C(=C(C1(F)F)F)O)F.OC(C)=O

Computed Properties

• Exact Mass: 220.01585
• Monoisotopic Mass: 220.01588483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53